ethyl [1-(4-fluorobenzyl)-3-oxo-2-piperazinyl]acetate

• IUPAC Name: ethyl 2-[1-[(4-fluorophenyl)methyl]-3-oxopiperazin-2-yl]acetate
• InChI: InChI=1S/C15H19FN2O3/c1-2-21-14(19)9-13-15(20)17-7-8-18(13)10-11-3-5-12(16)6-4-11/h3-6,13H,2,7-10H2,1H3,(H,17,20)
• InChI Key: DRKLBFYJRQBDRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1C(=O)NCCN1CC2=CC=C(C=C2)F
• Molecular Formula: C15H19FN2O3
• Molecular Weight: 294.32 g/mol

Description

Ethyl [1-(4-fluorobenzyl)-3-oxo-2-piperazinyl]acetate, also known as EFOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and neuroscience. EFOP is a piperazine derivative that has shown promising results in preclinical studies for its ability to modulate neurotransmitter systems, particularly the dopamine and serotonin systems.

Scientific Research Applications

Ethyl [1-(4-fluorobenzyl)-3-oxo-2-piperazinyl]acetate has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of neuropsychiatric disorders such as schizophrenia and depression. This compound has been shown to modulate the dopamine and serotonin systems, which are implicated in the pathophysiology of these disorders. In drug development, this compound has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties. In neuroscience, this compound has been used as a tool to study the role of dopamine and serotonin systems in behavior and cognition.

Mechanism of Action

Ethyl [1-(4-fluorobenzyl)-3-oxo-2-piperazinyl]acetate acts as a modulator of the dopamine and serotonin systems by binding to the dopamine and serotonin transporters and inhibiting their reuptake. This results in an increase in the extracellular levels of dopamine and serotonin, which modulates neurotransmission and affects behavior and cognition. This compound has also been shown to bind to the sigma-1 receptor, which is implicated in various neuropsychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to modulate neurotransmission and affect behavior and cognition in preclinical studies. This compound has been shown to increase locomotor activity, enhance cognitive function, and reduce anxiety-like behavior in animal models. This compound has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

Ethyl [1-(4-fluorobenzyl)-3-oxo-2-piperazinyl]acetate has several advantages for lab experiments, including its ease of synthesis, high purity, and well-characterized pharmacological profile. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

Ethyl [1-(4-fluorobenzyl)-3-oxo-2-piperazinyl]acetate has several potential future directions for research. In medicinal chemistry, this compound can be further optimized for its pharmacological properties and tested in clinical trials for the treatment of neuropsychiatric disorders. In drug development, this compound can be used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties. In neuroscience, this compound can be used as a tool to study the role of dopamine and serotonin systems in behavior and cognition, and to develop new treatments for neuropsychiatric disorders. Additionally, this compound can be further studied for its potential applications in other fields, such as cancer research and drug delivery.